Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI)
Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI)
Brand Name:
Vulcanchem
CAS No.:
104825-34-5
VCID:
VC0011295
InChI:
InChI=1S/C9H6N2O4/c10-5-4-6-2-1-3-7(9(12)13)8(6)11(14)15/h1-3H,4H2,(H,12,13)
SMILES:
C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])CC#N
Molecular Formula:
C9H6N2O4
Molecular Weight:
206.15 g/mol
Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI)
CAS No.: 104825-34-5
Main Products
VCID: VC0011295
Molecular Formula: C9H6N2O4
Molecular Weight: 206.15 g/mol
| CAS No. | 104825-34-5 |
|---|---|
| Product Name | Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI) |
| Molecular Formula | C9H6N2O4 |
| Molecular Weight | 206.15 g/mol |
| IUPAC Name | 3-(cyanomethyl)-2-nitrobenzoic acid |
| Standard InChI | InChI=1S/C9H6N2O4/c10-5-4-6-2-1-3-7(9(12)13)8(6)11(14)15/h1-3H,4H2,(H,12,13) |
| Standard InChIKey | DDAYNJMSNNRHOT-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])CC#N |
| Canonical SMILES | C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])CC#N |
| Synonyms | Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI) |
| PubChem Compound | 13570171 |
| Last Modified | Nov 11 2021 |
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